Cas no 1335051-94-9 (3-Bromo-5-chloro-N-methylpyridin-4-amine)

• Product Name: 3-Bromo-5-chloro-N-methylpyridin-4-amine
• CAS No: 1335051-94-9
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• CID: 1091524
• PubChem ID: 72207233
• Update Time: 2025-05-19

3-Bromo-5-chloro-N-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-N-methylpyridin-4-amine
• DTXSID101265278
• 4-Pyridinamine, 3-bromo-5-chloro-N-methyl-
• 1335051-94-9

• Inchi： 1S/C6H6BrClN2/c1-9-6-4(7)2-10-3-5(6)8/h2-3H,1H3,(H,9,10)
• InChI Key： JWDSESBDXQDPQD-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1NC)Cl

Computed Properties

• Exact Mass: 219.94029g/mol
• Monoisotopic Mass: 219.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-Bromo-5-chloro-N-methylpyridin-4-amine

Introduction to 3-Bromo-5-chloro-N-methylpyridin-4-amine (CAS No. 1335051-94-9)

3-Bromo-5-chloro-N-methylpyridin-4-amine, identified by its Chemical Abstracts Service (CAS) number 1335051-94-9, is a significant intermediate in the realm of pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with bromine, chlorine, and a methylamino group, has garnered attention due to its versatile reactivity and potential applications in the synthesis of biologically active molecules.

The structural framework of 3-Bromo-5-chloro-N-methylpyridin-4-amine consists of a six-membered aromatic ring with nitrogen at the 1-position, a bromine atom at the 3-position, a chlorine atom at the 5-position, and an N-methylamino group at the 4-position. This particular arrangement imparts unique electronic and steric properties, making it a valuable scaffold for further functionalization. The presence of both bromine and chlorine atoms provides multiple sites for cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings, which are widely employed in medicinal chemistry to construct complex heterocyclic systems.

In recent years, the demand for novel heterocyclic compounds has surged due to their prevalence in pharmacophores across various therapeutic categories. 3-Bromo-5-chloro-N-methylpyridin-4-amine has been explored as a precursor in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism. For instance, studies have demonstrated its utility in generating derivatives that modulate the activity of amino acid transporters and kinase enzymes. These kinases play crucial roles in cell signaling pathways that are often dysregulated in malignant conditions.

One notable application of 3-Bromo-5-chloro-N-methylpyridin-4-amine is in the synthesis of kinase inhibitors. Kinases are pivotal enzymes that catalyze the transfer of phosphate groups to substrates, thereby regulating numerous cellular processes. Dysfunctional kinases are implicated in various diseases, including cancer, making them attractive drug targets. Researchers have leveraged the reactivity of 3-Bromo-5-chloro-N-methylpyridin-4-amine to develop inhibitors that selectively inhibit aberrant signaling pathways. For example, derivatives derived from this compound have shown promise in preclinical studies as potential treatments for solid tumors by disrupting aberrant tyrosine kinase activity.

The pharmaceutical industry has also explored 3-Bromo-5-chloro-N-methylpyridin-4-amine as a building block for antiviral agents. The pyridine scaffold is a common motif in antiviral drugs due to its ability to interact with viral proteases and polymerases. By modifying the substituents on the pyridine ring, chemists can fine-tune the binding affinity and selectivity of their compounds towards specific viral targets. Recent research has highlighted the use of 3-Bromo-5-chloro-N-methylpyridin-4-amine in generating inhibitors of viral proteases that prevent viral polyproteins from being cleaved into functional units, thereby halting viral replication.

Furthermore, agrochemical applications of 3-Bromo-5-chloro-N-methylpyridin-4-amine have been investigated. The compound's structural features make it a suitable candidate for designing novel herbicides and fungicides. These agrochemicals are essential for protecting crops from pests and diseases while minimizing environmental impact. Researchers have synthesized analogs of 3-Bromo-5-chloro-N-methylpyridin-4-amine that exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation. Such compounds offer an alternative to traditional herbicides that may have adverse environmental consequences.

The synthetic methodologies employed in the preparation of 3-Bromo-5-chloro-N-methylpyridin-4-am ine also warrant discussion. The compound can be synthesized through multi-step organic transformations starting from commercially available precursors such as 4-amino pyridine. A common synthetic route involves halogenation followed by methylation and subsequent functional group interconversion. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing waste and improving yields.

In conclusion,3-Bromo -5 -chloro -N -methyl py ridin -4 -am ine (CAS No .1335051 -94 -9) is a versatile intermediate with significant potential across multiple domains including pharmaceuticals , agrochemicals , and material science . Its unique structural features enable diverse functionalization strategies , making it a valuable tool for chemists engaged in drug discovery and crop protection . As research continues to uncover new applications for this compound , its importance is likely to grow further , driving innovation in synthetic chemistry and molecular design .